Cas no 2228392-23-0 (2-1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine
• CAS No: 2228392-23-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6428477
• PubChem ID: 165717875
• Update Time: 2025-08-05

2-1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine
• 2-[1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutyl]ethan-1-amine
• 2228392-23-0
• EN300-1766339

• Inchi： 1S/C11H19N3/c1-9-10(8-14(2)13-9)11(6-7-12)4-3-5-11/h8H,3-7,12H2,1-2H3
• InChI Key： WGUXKQDEXLFMGR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine

Introduction to 2-(1-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclobutyl)ethan-1-amine (CAS No. 2228392-23-0)

2-(1-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclobutyl)ethan-1-amine (CAS No. 2228392-23-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as cyclobutyl pyrazole amine, is characterized by its cyclobutane ring fused with a pyrazole moiety and an amine group, making it a valuable building block for synthesizing advanced materials and bioactive molecules.

The synthesis of cyclobutyl pyrazole amine involves a series of intricate organic reactions, including nucleophilic substitutions, cycloadditions, and amine functionalization. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and scalability for industrial applications. Its structure is particularly favorable for non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical for applications in drug design and supramolecular chemistry.

One of the most promising applications of cyclobutyl pyrazole amine lies in its use as a precursor for bioactive molecules. Researchers have demonstrated that this compound can be readily functionalized to yield derivatives with potent biological activities. For instance, its ability to act as a template for macrocyclic compounds has led to the development of novel antimicrobial agents and enzyme inhibitors. These findings underscore its potential in the discovery of next-generation therapeutics.

In addition to its role in medicinal chemistry, cyclobutyl pyrazole amine has also found applications in the field of materials science. Its rigid structure and ability to form stable aggregates make it an ideal candidate for constructing advanced materials such as self-healing polymers and stimuli-responsive gels. Recent studies have highlighted its potential as a building block for creating hierarchical materials with tailored mechanical and electronic properties.

The unique electronic properties of cyclobutyl pyrazole amine also make it a valuable component in the development of optoelectronic materials. Its conjugated system allows for efficient charge transport, making it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics to enhance device performance.

From a synthetic perspective, the preparation of cyclobutyl pyrazole amine involves strategic manipulation of its functional groups to achieve desired reactivity. The presence of both electron-donating and electron-withdrawing groups within its structure provides chemists with ample opportunities for functionalization. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the preparation of enantiomerically pure derivatives, which are highly sought after in drug discovery.

In conclusion, cyclobutyl pyrazole amine (CAS No. 2228392-23-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and functionalization techniques, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial advancements.